1-(7-Phenyl-1,4-thiazepan-4-yl)-2-(3-(trifluoromethyl)phenyl)ethanone

• IUPAC Name: 1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethanone
• InChI: InChI=1S/C20H20F3NOS/c21-20(22,23)17-8-4-5-15(13-17)14-19(25)24-10-9-18(26-12-11-24)16-6-2-1-3-7-16/h1-8,13,18H,9-12,14H2
• InChI Key: OXHUAGHMENTEGC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CC=C2)C(=O)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C20H20F3NOS
• Molecular Weight: 379.4 g/mol

Description

1-(7-Phenyl-1,4-thiazepan-4-yl)-2-(3-(trifluoromethyl)phenyl)ethanone, commonly known as TFMPP, is a synthetic compound that belongs to the family of phenethylamines. It is a psychoactive substance that has been used as a recreational drug due to its hallucinogenic properties. However, in recent years, TFMPP has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Antibacterial Activity

Research has shown that certain compounds synthesized from trifluoromethyl phenyl ethanone derivatives exhibit significant antibacterial properties. For example, the synthesis of 1-heteroaryl-5-amino-4-phenyl-3-trifluoromethylpyrazoles from 1,1,1-trifluoromethyl-3-cyano-3-phenylpropanone has been reported to display antibacterial activity comparable to commercial antibiotics against a range of Gram-positive and Gram-negative bacteria (Kumar et al., 2005).

Antiviral and Antimicrobial Agents

Compounds derived from ethanone and featuring heterocyclic modifications have been evaluated for their antiviral and antimicrobial activities. The synthesis of novel heterocyclic compounds based on 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone has shown cytotoxicity against HSV1 and anti-HAV-MBB activity, underscoring their potential as antiviral agents (Attaby et al., 2006).

Antimicrobial and Antifungal Activities

A study on 1-substituted phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone derivatives highlighted their antimicrobial and antifungal effects. Several of these compounds demonstrated growth inhibitory effects on tested fungi and special efficacy against Gram-negative bacteria (Bochao et al., 2017).

Dual ACE/NEP Inhibition

In the realm of cardiovascular research, the synthesis of cyclic compounds like methyl (R)-6-[(tert-Butoxycarbonyl)amino]-4,5,6,7-tetrahydro-2-methyl-5-oxo-1,4-thiazepine-3-carboxylate has been reported. These compounds were developed along pathways that could lead to dual ACE/NEP inhibitors, indicating potential applications in hypertension and heart failure treatment (Crescenza et al., 1999).

Analgesic and Anti-inflammatory Agents

The synthesis of 7-trifluoromethylquinoline derivatives, including those structurally related to phenyl ethanone, has been linked to significant anti-inflammatory and analgesic activities, presenting an alternative to traditional NSAIDs with a favorable safety profile due to nitric oxide release (Abadi et al., 2005).

Anticancer Properties

Thiazolyl(hydrazonoethyl)thiazoles, synthesized from ethanone derivatives, have been investigated for their antitumor activities, particularly against breast cancer cells. This underscores the potential of ethanone-based compounds in oncological research and therapy (Mahmoud et al., 2021).